Cas no 1956324-07-4 (Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate(WXC03156))

• Product Name: Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate(WXC03156)
• CAS No: 1956324-07-4
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 5211822
• Update Time: 2026-03-06

Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate(WXC03156) Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate(WXC03156)
• Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate
• Carbamic acid, N-[3-oxo-3-(1-pyrrolidinyl)propyl]-N-2-propen-1-yl-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H26N2O3/c1-5-9-17(14(19)20-15(2,3)4)12-8-13(18)16-10-6-7-11-16/h5H,1,6-12H2,2-4H3
• InChI Key： SEONRIPGBKMFJI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCC(=O)N1CCCC1)CC=C

Additional information on Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate(WXC03156)

Introduction to Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate (WXC03156) and Its Significance in Modern Chemical Research

Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate (WXC03156) is a compound with a unique chemical structure that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1956324-07-4, represents a fascinating intersection of organic chemistry and pharmacology, offering potential applications in drug development and synthetic chemistry.

The molecular architecture of Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate features a carbamate functional group attached to a propyl chain that is further modified with a pyrrolidin-1-yl moiety. This specific arrangement not only contributes to the compound's complex reactivity but also opens up avenues for its use in various biochemical assays and therapeutic applications. The presence of the tert-butyl group enhances the stability of the molecule, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The particular configuration of Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate suggests that it may exhibit inhibitory properties against certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in drug discovery. The pyrrolidin-1-yl group is a common pharmacophore found in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. By incorporating this moiety into the molecular framework of Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate, researchers can potentially design molecules that exhibit enhanced binding affinity and selectivity.

The allyl group present in the compound also contributes to its chemical versatility. Allylic compounds are often used as intermediates in organic synthesis due to their reactivity in various coupling reactions, including cross-coupling reactions that are pivotal in constructing complex molecular structures. This reactivity makes Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate a valuable tool for synthetic chemists working on the development of new chemical entities.

Recent studies have begun to explore the pharmacological potential of carbamate derivatives, particularly those incorporating heterocyclic groups like pyrrolidine. These studies have shown that such derivatives can modulate various biological pathways, making them attractive candidates for treating conditions ranging from neurological disorders to inflammatory diseases. The unique structure of Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate positions it as a promising candidate for further pharmacological investigation.

In addition to its potential therapeutic applications, Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate may also find utility in chemical biology research. Its complex structure and reactivity make it a suitable candidate for use in biochemical assays designed to study enzyme mechanisms or receptor interactions. By serving as a substrate or inhibitor, this compound could provide insights into fundamental biological processes.

The synthesis of Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. This level of synthetic sophistication underscores the compound's importance as a building block for more complex molecules.

As research continues to advance, the applications of compounds like Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate are likely to expand. The integration of computational chemistry and high-throughput screening techniques will further enhance our ability to discover new uses for this versatile molecule. Whether it serves as a lead compound in drug development or a key intermediate in synthetic chemistry, its impact on scientific research is undeniable.

In conclusion, Tert-Butyl Allyl(3-Oxo-3-(Pyrrolidin-1-Yl)Propyl)Carbamate (WXC03156), with its CAS number 1956324-07-4, represents a significant advancement in chemical research. Its unique structure and reactivity make it a valuable tool for both synthetic chemists and pharmacologists. As we continue to uncover new applications for this compound, its importance in advancing scientific knowledge is sure to grow.